Cas no 1239723-72-8 (3-chloro-4-methyl-1H-indazole)

3-chloro-4-methyl-1H-indazole structure
3-chloro-4-methyl-1H-indazole structure
Product Name:3-chloro-4-methyl-1H-indazole
CAS No:1239723-72-8
MF:C8H7ClN2
MW:166.607580423355
CID:1215316
PubChem ID:53664773
Update Time:2025-04-20

3-chloro-4-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-methyl-1H-indazole
    • DB-228581
    • SCHEMBL12866145
    • 1239723-72-8
    • Methylchlorindazol
    • F18554
    • Inchi: 1S/C8H7ClN2/c1-5-3-2-4-6-7(5)8(9)11-10-6/h2-4H,1H3,(H,10,11)
    • InChI Key: WHJVOTWQURZZAB-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(C=CC=C2C)=NN1

Computed Properties

  • Exact Mass: 165.02208
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 25.78

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